Cas no 3851-47-6 ((4-Bromophenyl)(4-fluorophenyl)methanol)

• Product Name: (4-Bromophenyl)(4-fluorophenyl)methanol
• CAS No: 3851-47-6
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• MDL: MFCD03411583
• CID: 2825102
• PubChem ID: 13354004
• Update Time: 2025-11-02

(4-Bromophenyl)(4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-(4-fluorophenyl)methanol
• 4-bromo-4'-fluoro-benzhydrol;4-bromo-4'-fluorodiphenylmethanol;(4-Bromophenyl)(4-fluorophenyl)methanol;4-Brom-4'-fluor-benzhydrol;
• CS-0210040
• MFCD03411583
• BS-25108
• QARMUHMNUCVWDD-UHFFFAOYSA-N
• SCHEMBL5518530
• (4-Bromophenyl)(4-fluorophenyl)methanol
• 4-Bromo-4'-fluorobenzhydrol
• 3851-47-6
• DTXSID90538029

• MDL： MFCD03411583
• Inchi： 1S/C13H10BrFO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,13,16H
• InChI Key： QARMUHMNUCVWDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 279.99000
• Monoisotopic Mass: 279.98991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.66990

Additional information on (4-Bromophenyl)(4-fluorophenyl)methanol

(4-Bromophenyl)(4-fluorophenyl)methanol and CAS No. 3851-47-6: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications

(4-Bromophenyl)(4-fluorophenyl)methanol, with the CAS No. 3851-47-6, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule combines aromatic rings with functional groups, creating a versatile scaffold for the development of pharmaceuticals, agrochemicals, and advanced materials. Recent advances in synthetic methodologies and computational modeling have further enhanced its potential applications, making it a critical compound for modern research.

(4-Bromophenyl)(4-fluorophenyl)methanol is characterized by its unique structural features, which include a methanol group connected to two aromatic rings—specifically, a 4-bromophenyl and a 4-fluorophenyl moiety. This molecular framework allows for the introduction of diverse functional groups through chemical modifications, enabling tailored applications in drug discovery and material synthesis. The presence of bromine and fluorine atoms in the aromatic rings also contributes to the compound’s reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of CAS No. 3851-47-6 in the design of bioactive molecules. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of novel antifungal agents. The compound’s ability to form stable intermediates during chemical transformations makes it a valuable tool for the development of complex molecular structures. Additionally, its low molecular weight and hydrophilic nature enhance its solubility in aqueous environments, which is crucial for pharmaceutical formulations.

The synthesis of (4-Bromophenyl)(4-fluorophenyl)methanol typically involves coupling reactions between brominated and fluorinated aromatic compounds. One of the most efficient methods described in recent literature involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction. This approach allows for precise control over the reaction conditions, ensuring high yields and selectivity. A 2024 review in Organic & Biomolecular Chemistry emphasized the importance of optimizing catalysts and reaction parameters to achieve optimal results in the synthesis of such compounds.

Applications of CAS No. 3851-47-6 extend beyond pharmaceuticals. In the field of materials science, this compound has been explored as a precursor for the development of functional polymers and nanomaterials. A 2023 study in Advanced Materials reported its use in the fabrication of conductive polymers with enhanced thermal stability. The molecule’s aromatic structure provides a rigid backbone, which is beneficial for creating materials with specific mechanical and electrical properties.

Recent advancements in computational chemistry have further expanded the understanding of (4-Bromophenyl)(4-fluorophenyl)methanol. Molecular docking studies have revealed its potential interactions with various biological targets, including enzymes and receptors. For example, a 2023 computational study published in Chemical Research in Toxicology predicted its binding affinity to a key enzyme involved in metabolic pathways. These findings suggest that the compound could be a promising candidate for drug development targeting specific diseases.

The environmental impact of CAS No. 3851-47-6 is another area of growing interest. Researchers are increasingly focusing on the sustainability of its synthesis and applications. A 2024 study in Green Chemistry proposed the use of green solvents and catalytic systems to reduce the environmental footprint of its production. This aligns with the broader trend in the chemical industry towards more sustainable practices.

In conclusion, (4-Bromophenyl)(4-fluorophenyl)methanol with CAS No. 3851-47-6 represents a significant advancement in the field of organic chemistry. Its unique structural properties, combined with recent developments in synthesis and application, position it as a versatile compound for future research. Continued exploration into its potential uses will undoubtedly contribute to the development of innovative solutions in medicine, materials science, and environmental technology.